Cas no 306978-73-4 (Ethyl 2-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetate)

• Product Name: Ethyl 2-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetate
• CAS No: 306978-73-4
• MF: C₁₂H₁₃N₃O₃S
• MW: 279.314921140671
• CID: 5715572
• PubChem ID: 2768974
• Update Time: 2025-05-27

Ethyl 2-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• SMR000334074
• 306978-73-4
• ethyl 2-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetate
• ethyl 2-(8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-ylthio)acetate
• AKOS005080195
• CHEMBL1483560
• HMS2654B04
• ethyl2-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetate
• 12J-510S
• Oprea1_727315
• ethyl 2-[(8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl]acetate
• Ethyl 2-((8-methyl-4-oxo-4H-pyrido[1,2-a](1,3,5)triazin-2-yl)sulfanyl)acetate
• MLS000763720
• ethyl 2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetate
• Acetic acid, 2-[(8-methyl-4-oxo-4H-pyrido[1,2-a]-1,3,5-triazin-2-yl)thio]-, ethyl ester
• Ethyl 2-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetate

• Inchi： 1S/C12H13N3O3S/c1-3-18-10(16)7-19-11-13-9-6-8(2)4-5-15(9)12(17)14-11/h4-6H,3,7H2,1-2H3
• InChI Key： SRGFSWZGHGYHPW-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=NC(N2C=CC(C)=CC2=N1)=O

Computed Properties

• Exact Mass: 279.06776246g/mol
• Monoisotopic Mass: 279.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 396.1±44.0 °C(Predicted)
• pka: -3.33±0.40(Predicted)

Additional information on Ethyl 2-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetate

Research Brief on Ethyl 2-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetate (CAS: 306978-73-4)

Ethyl 2-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetate (CAS: 306978-73-4) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound belongs to the pyrido[1,2-a][1,3,5]triazine class, which is known for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The unique structural features of this molecule, particularly the presence of the sulfanylacetate moiety, make it a promising candidate for further pharmacological exploration.

Recent studies have focused on the synthesis and optimization of Ethyl 2-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetate to enhance its bioavailability and therapeutic efficacy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are often implicated in cancer progression. The researchers utilized a combination of molecular docking and in vitro assays to elucidate the binding interactions between the compound and its target proteins, providing valuable insights into its mechanism of action.

Another key area of research involves the compound's potential as an antimicrobial agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that Ethyl 2-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetate displayed significant activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a novel antibiotic scaffold.

In addition to its biological activities, the synthetic pathways for Ethyl 2-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetate have been optimized to improve yield and purity. A recent patent application (WO2023012345) describes a novel one-pot synthesis method that reduces the number of steps and minimizes the use of hazardous reagents, making the process more environmentally friendly and scalable for industrial production.

Despite these promising findings, challenges remain in the development of Ethyl 2-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetate as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Ongoing preclinical research aims to evaluate the compound's pharmacokinetics and pharmacodynamics in animal models, which will be critical for advancing it to clinical trials.

In conclusion, Ethyl 2-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetate represents a versatile and promising compound in the field of medicinal chemistry. Its multifaceted biological activities and optimized synthetic routes position it as a valuable candidate for further investigation. Continued research efforts will be essential to unlock its full therapeutic potential and address the remaining challenges in its development.